Cas no 1993316-66-7 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-difluoropiperidine-3-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-difluoropiperidine-3-carboxylic acid
• CAS No: 1993316-66-7
• MF: C₂₁H₁₉F₂NO₄
• MW: 387.37667298317
• CID: 4633207
• Update Time: 2025-05-22

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-difluoropiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(((9H-fluoren-9-yl)methoxy)carbonyl)-4,4-difluoropiperidine-3-carboxylic acid
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-difluoropiperidine-3-carboxylic acid

• Inchi： 1S/C21H19F2NO4/c22-21(23)9-10-24(11-18(21)19(25)26)20(27)28-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18H,9-12H2,(H,25,26)
• InChI Key： IHKVFHMXVPJUGD-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(F)(F)C(C(O)=O)C1

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-difluoropiperidine-3-carboxylic acid

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-difluoropiperidine-3-carboxylic acid: A Comprehensive Overview

The compound 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-difluoropiperidine-3-carboxylic acid, identified by the CAS number 1993316-66-7, is a highly specialized organic molecule with significant applications in the field of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a piperidine ring substituted with two fluorine atoms and a carboxylic acid moiety. The integration of these functional groups makes this compound a valuable tool in peptide synthesis and other advanced chemical processes.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide chemistry. Its role in this compound is to temporarily block the amine functionality of the piperidine ring during synthetic procedures, allowing for precise control over reaction pathways. The presence of two fluorine atoms on the piperidine ring introduces steric and electronic effects that can influence the reactivity and selectivity of the molecule in various chemical reactions. Additionally, the carboxylic acid group provides an acidic functionality that can participate in hydrogen bonding and other non-covalent interactions, further enhancing the versatility of this compound.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The incorporation of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as lipophilicity, metabolic stability, and bioavailability. In the case of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-difluoropiperidine-3-carboxylic acid, the dual fluorination at the piperidine ring positions has been shown to enhance its stability under certain reaction conditions while maintaining its reactivity for subsequent transformations.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the Fmoc group followed by its coupling to a suitably substituted piperidine derivative. The introduction of fluorine atoms into the piperidine ring can be achieved through various methods, including electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions and desired regioselectivity. The final step involves the introduction of the carboxylic acid group, which can be accomplished through hydrolysis or other functional group interconversion techniques.

In terms of applications, this compound has found utility in peptide synthesis as a protected amino acid analog. The Fmoc group allows for orthogonal protection strategies in solid-phase peptide synthesis (SPPS), enabling precise control over peptide chain assembly. Furthermore, the fluorinated piperidine ring imparts unique properties to the resulting peptides, potentially enhancing their bioactivity or pharmacokinetic profiles. Recent research has also explored the use of this compound as a building block for constructing complex heterocyclic frameworks, which are essential components of many bioactive molecules.

The structural complexity and functional diversity of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-difluoropiperidine-3-carboxylic acid make it an attractive candidate for further exploration in medicinal chemistry. Its ability to serve as both a protective reagent and a functionalized building block positions it at the intersection of organic synthesis and drug discovery. As researchers continue to uncover novel synthetic methodologies and applications for fluorinated compounds, this molecule is expected to play an increasingly important role in advancing chemical science.

In conclusion, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-difluoropiperidine-3-carboxylic acid represents a sophisticated example of modern organic chemistry. Its unique combination of functional groups and structural features makes it a valuable tool for researchers in various fields, from peptide synthesis to drug development. As scientific understanding evolves and new applications emerge, this compound will undoubtedly continue to contribute to advancements in chemical research.